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Compound of Interest

Compound Name: Bronze Orange

Cat. No.: B606994

Introduction

Bronze Orange is a synthetic azo dye utilized in various industrial applications, including
textiles and printing inks. Accurate quantification of its concentration is essential for quality
control, process optimization, and wastewater management. This application note describes a
simple, rapid, and cost-effective method for the determination of Bronze Orange concentration
in aqueous solutions using UV-Vis spectrophotometry. The method is based on the Beer-
Lambert Law, which states that the absorbance of a solution is directly proportional to the
concentration of the absorbing species.

Principle

The concentration of Bronze Orange in a solution is determined by measuring its absorbance
at the wavelength of maximum absorbance (Amax). A calibration curve is generated by plotting
the absorbance of a series of standard solutions of known concentrations against their
respective concentrations. The concentration of an unknown sample can then be determined
by measuring its absorbance and interpolating the value from the calibration curve.

Physicochemical and Spectral Properties of Bronze
Orange

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b606994?utm_src=pdf-interest
https://www.benchchem.com/product/b606994?utm_src=pdf-body
https://www.benchchem.com/product/b606994?utm_src=pdf-body
https://www.benchchem.com/product/b606994?utm_src=pdf-body
https://www.benchchem.com/product/b606994?utm_src=pdf-body
https://www.benchchem.com/product/b606994?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606994?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Property Value Reference
Chemical Class Azo Dye [1112]
Appearance Orange-brown powder [3]
Molecular Formula C17H12CIN2Na0O4s [1]
Molecular Weight 399.8 g/mol [1]
Wavelength of Maximum

Absorbance (Amax) 492 nm 4
Solubility Soluble in water [5]

Experimental Protocols
Materials and Equipment

o Bronze Orange (analytical standard)
o Deionized (DI) water

e UV-Vis Spectrophotometer

e 100 mL volumetric flasks

e 50 mL volumetric flasks

e Pipettes (1 mL, 5 mL, 10 mL, 25 mL)
e Analytical balance

e Cuvettes (1 cm path length)

o Beakers

Preparation of Standard Solutions

2.1. Preparation of Stock Standard Solution (1000 mg/L)
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» Accurately weigh 100 mg of Bronze Orange powder using an analytical balance.
o Quantitatively transfer the powder to a 100 mL volumetric flask.

o Add approximately 50 mL of deionized water to the flask and swirl to dissolve the powder
completely.

e Once dissolved, dilute the solution to the 100 mL mark with deionized water.
o Stopper the flask and invert it several times to ensure the solution is homogeneous.
2.2. Preparation of Working Standard Solutions

Prepare a series of working standard solutions by diluting the stock solution with deionized
water in 50 mL volumetric flasks as detailed in the table below.

Stock Solution . Concentration
Standard Final Volume (mL)
Volume (mL) (mglL)
1 1.0 50 20
2 2.5 50 50
3 5.0 50 100
4 7.5 50 150
5 10.0 50 200

Spectrophotometric Measurement

e Turn on the UV-Vis spectrophotometer and allow it to warm up for at least 20 minutes.
» Set the wavelength to the Amax of Bronze Orange, which is 492 nm.[4]
o Use deionized water as a blank to zero the spectrophotometer.

» Measure the absorbance of each working standard solution, starting from the lowest
concentration.
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¢ Rinse the cuvette with the next standard solution before each measurement.

e Record the absorbance values for each standard.

Construction of the Calibration Curve

e Plot a graph of absorbance (Y-axis) versus concentration (X-axis) for the standard solutions.

o Perform a linear regression analysis to obtain the equation of the line (y = mx + c¢) and the
coefficient of determination (R?).

e Agood linear fit is indicated by an R2 value > 0.995.

Measurement of Unknown Samples

o Measure the absorbance of the unknown sample solution at 492 nm.[4]

o Ensure the absorbance of the unknown sample falls within the linear range of the calibration

curve.

« If the absorbance is too high, dilute the sample with a known volume of deionized water and

re-measure.

» Calculate the concentration of Bronze Orange in the unknown sample using the equation
from the calibration curve. Remember to account for any dilution factor.

Quantitative Data Summary

Parameter Value
Wavelength of Maximum Absorbance (Amax) 492 nm

Linearity Range 20 - 200 mg/L
Coefficient of Determination (R?) =>0.995

Limit of Detection (LOD) Typically < 1 mg/L
Limit of Quantification (LOQ) Typically <5 mg/L
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(Note: LOD and LOQ values are estimates and should be experimentally determined for
specific instrumentation and experimental conditions.)

D i
Data Analysis
Solution Preparation Plot Calibration Curve Perform Linear Regression Calculate Unknown
(Absorbance vs. Concentration) (y=mx +c, R?20.995) Concentration
Prepare 1000 mg/L Prepare Working Swnuardq
Stock Solution @o200mgl) . .
L Spectrophotometric Analysis
Set Spectrophotometer Measure Absorbance Veasure Absorbance |
( 10 Amax = 492 nm Zero with DI Water Blank of Standards of Unknown ]

Prepare Unknown Sample
(Dilute if necessary)

Click to download full resolution via product page
Caption: Experimental workflow for the spectrophotometric quantification of Bronze Orange.

Caption: The Beer-Lambert Law, the principle underlying spectrophotometric quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Note: Spectrophotometric Quantification of
Bronze Orange Concentration]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606994#spectrophotometric-quantification-of-bronze-
orange-concentration]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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